![molecular formula C14H13NS B280482 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole](/img/structure/B280482.png)
2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole is a heterocyclic compound that has been the subject of scientific research in recent years due to its potential applications in various fields. This molecule has a unique structure that makes it a promising candidate for use as a building block in the synthesis of new materials and as a pharmacological agent.
Mechanism of Action
The mechanism of action of 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole has not been fully elucidated. However, studies have shown that this molecule has the potential to interact with various biological targets, including enzymes and receptors. This makes it a promising candidate for use as a pharmacological agent.
Biochemical and physiological effects:
Studies have shown that this compound has the potential to exhibit various biochemical and physiological effects. For example, it has been shown to have antioxidant and anti-inflammatory properties. Additionally, this molecule has been shown to exhibit cytotoxic activity against cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole in lab experiments is its unique structure, which makes it a promising candidate for use as a building block in the synthesis of new materials. Additionally, this molecule has the potential to interact with various biological targets, making it a promising candidate for use as a pharmacological agent.
One of the limitations of using this molecule in lab experiments is its relatively complex synthesis method. Additionally, the mechanism of action of this molecule is not fully understood, which may limit its potential applications.
Future Directions
There are many potential future directions for research on 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole. One area of research could focus on the development of new materials using this molecule as a building block. Another area of research could focus on the development of new pharmacological agents based on the structure of this molecule. Additionally, further studies could be conducted to elucidate the mechanism of action of this molecule and to better understand its potential applications.
Synthesis Methods
The synthesis of 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole can be achieved through a variety of methods. One common method involves the condensation of 2,3-dimethyl-1,4-phenylenediamine and 2-bromoacetophenone in the presence of a base such as potassium carbonate. This reaction yields the desired product in good yield and purity.
Scientific Research Applications
2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole has been the subject of extensive scientific research due to its potential applications in various fields. One of the main areas of research has been in the development of new materials. The unique structure of this molecule makes it a promising candidate for use as a building block in the synthesis of new materials with desirable properties.
Properties
Molecular Formula |
C14H13NS |
---|---|
Molecular Weight |
227.33 g/mol |
IUPAC Name |
2,3-dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole |
InChI |
InChI=1S/C14H13NS/c1-10-11(2)16-14-8-13(9-15(10)14)12-6-4-3-5-7-12/h3-9H,1-2H3 |
InChI Key |
BCBNOWVYBBSKRJ-UHFFFAOYSA-N |
SMILES |
CC1=C(SC2=CC(=CN12)C3=CC=CC=C3)C |
Canonical SMILES |
CC1=C(SC2=CC(=CN12)C3=CC=CC=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.